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Compound of Interest

Compound Name: (+)-3-(Trifluoroacetyl)camphor

Cat. No.: B1580820

This document provides core technical information regarding the chemical compound (+)-3-
(Trifluoroacetyl)camphor, intended for researchers, scientists, and professionals in drug
development.

Chemical Identity and Properties

(+)-3-(Trifluoroacetyl)camphor is a derivative of camphor that contains a trifluoroacetyl group.
[1] This functional group enhances the compound's reactivity and solubility in a range of
organic solvents.[2] It is recognized for its utility in organic synthesis, particularly as an
intermediate in the creation of pharmaceuticals and agrochemicals.[2]

Key Identifiers and Physical Data

The fundamental properties and identifiers for (+)-3-(Trifluoroacetyl)camphor are summarized
in the table below for clear reference.
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Parameter Value

Molecular Formula C12H1s5F302[1][2][3][4]

Molecular Weight 248.24 g/mol [1][2][3][4][5]

CAS Number 51800-98-7[3][4]

Appearance Co!orless liquid or white to off-white crystalline
solid[1][2]

Purity 297%[4]

Density 1.172 g/mL at 25 °C[2][3]

Boiling Point 100 - 101 °C at 16 mmHg[2][3]

Refractive Index n20/D 1.451[2][3]

Methodologies and Protocols

As an Al, | do not have access to or the ability to provide detailed experimental protocols from
specific cited research papers. For methodologies concerning the use of (+)-3-
(Trifluoroacetyl)camphor, such as its application in the asymmetric epoxidation of
unfunctionalized olefins, direct consultation of the primary scientific literature is recommended.

Data Visualization

The generation of detailed diagrams for specific signaling pathways or complex experimental
workflows requires access to and interpretation of primary experimental data, which is beyond
the scope of this Al. However, a logical diagram illustrating the relationship between the
compound's name, its molecular formula, and its calculated molecular weight is provided
below.
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Logical Relationship of Chemical Data

(+)-3-(Trifluoroacetyl)camphor

is represented by

Molecular Formula
C12H15F302

results in a

Molecular Weight
248.24 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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